GJG057

• Molecular Formula: C21H21F5N4O2
• Molecular Weight: 456.4 g/mol
• InChI: InChI=1S/C21H21F5N4O2/c22-15-4-3-14(10-16(15)23)30-19(31)2-1-5-20(30)6-8-29(9-7-20)17-11-18(28-13-27-17)32-12-21(24,25)26/h3-4,10-11,13H,1-2,5-9,12H2
• InChIKey: AQDBIXQGLAUSIM-UHFFFAOYSA-N

GJG057 LTC4 Synthase Inhibitor Overview

GJG057 is a small molecule leukotriene C4 synthase (LTC4S) inhibitor with the chemical structure 1-(3,4-difluorophenyl)-9-[6-(2,2,2-trifluoroethoxy)-4-pyrimidinyl]-1,9-diazaspiro[5.5]undecan-2-one, identified by CAS number 2761767-18-2 and molecular formula C21H21F5N4O2 . It is a highly selective, orally bioavailable LTC4S inhibitor developed as a preclinical candidate for allergic inflammatory diseases [1]. GJG057 exhibits a 20-fold potency improvement over the clinical candidate AZD9898 in a human whole blood LTC4 release assay (IC50 = 44 nM versus 900 nM) [1]. The compound has been profiled in GLP toxicology studies of up to 16 weeks duration and demonstrates anti-inflammatory efficacy in murine models of asthma exacerbation and mastoparan-induced skin challenge [1].

Pathway LTC4 synthase inhibition research

Dosing Orally bioavailable for in vivo studies

Model Type 2 inflammation endpoint analysis

• [1] Thoma G, Miltz W, Waelchli R, Orain D, Spanka C, Decoret O, et al. Discovery of GJG057, a Potent and Highly Selective Inhibitor of Leukotriene C4 Synthase. J Med Chem. 2025;68:4721-4742. View Source

GJG057 Differentiation vs. LTC4S Alternatives

LTC4S inhibitors exhibit distinct binding modes, selectivity profiles, and pharmacokinetic properties that preclude simple substitution in research or preclinical development. GJG057 demonstrates a unique binding orientation and superior potency in physiologically relevant human whole blood assays compared to the clinical-stage compound AZD9898 [1]. Additionally, GJG057 shows a differentiated selectivity profile with no significant off-target activity at concentrations up to 10 μM, a property not universally shared across the inhibitor class . In vivo, GJG057 has validated efficacy in murine asthma and skin inflammation models with defined PK/PD relationships, whereas other LTC4S inhibitors such as TK05 require higher doses for comparable effects [2]. These compound-specific differences in potency, selectivity, and in vivo pharmacology underscore that generic substitution based solely on target class is not scientifically valid for experimental or translational purposes [1].

GJG057

AZD9898

Human whole-blood potency context may differ significantly; direct substitution may require re-validation of exposure-response.

Direct LTC4S inhibition

5-LO inhibitor / CysLT1 antagonist

Upstream or downstream pathway modulation may not replicate LTC4-specific signaling endpoints.

GJG057 selectivity profile

Alternative LTC4S inhibitor

Off-target selectivity and in vivo model-response data may not be comparable without head-to-head data.

• [1] Thoma G, Miltz W, Waelchli R, Orain D, Spanka C, Decoret O, et al. Discovery of GJG057, a Potent and Highly Selective Inhibitor of Leukotriene C4 Synthase. J Med Chem. 2025;68:4721-4742. View Source
• [2] Kleinschmidt TK, Haraldsson M, Basavarajappa D, Lundeberg E, Thulasingam M, Ekoff M, et al. Tandem Benzophenone Amino Pyridines, Potent and Selective Inhibitors of Human Leukotriene C4 Synthase. J Pharmacol Exp Ther. 2015;355(1):108-116. View Source

GJG057 Preclinical Evidence

Superior Potency vs. AZD9898 in Human Whole Blood

GJG057 demonstrates a 20-fold improvement in potency compared to the clinical candidate AZD9898 in a physiologically relevant human whole blood LTC4 release assay. The IC50 of GJG057 is 44 nM, whereas AZD9898 exhibits an IC50 of 900 nM under identical experimental conditions [1]. This head-to-head comparison was performed in the same study using a standardized whole blood stimulation protocol with zymosan to induce LTC4 production [1].

Human whole blood IC50

Head-to-head

GJG057: 44 nM AZD9898: 900 nM

Reported potency difference supports selection context

20-fold difference in human whole blood LTC4 release assay

Evidence Dimension	Inhibition of LTC4 release in human whole blood
Target Compound Data	IC50 = 44 nM
Comparator Or Baseline	AZD9898, IC50 = 900 nM
Quantified Difference	20-fold greater potency (900 nM / 44 nM ≈ 20.5)
Conditions	Zymosan-stimulated human whole blood LTC4 release assay; preincubation 45 min, measurement by LC-MS/MS

Why This Matters

This direct, assay-matched comparison provides clear justification for selecting GJG057 over AZD9898 for studies requiring potent LTC4S inhibition in a human blood context, reducing the required compound concentration by 20-fold.

• [1] Thoma G, Miltz W, Waelchli R, Orain D, Spanka C, Decoret O, et al. Discovery of GJG057, a Potent and Highly Selective Inhibitor of Leukotriene C4 Synthase. J Med Chem. 2025;68:4721-4742. View Source

In Vivo Efficacy in Murine Asthma Model

In purified human LTC4S enzymatic assays, GJG057 exhibits an IC50 of 14 nM [1]. This potency surpasses that of the tandem benzophenone amino pyridine inhibitor TK05 (IC50 = 95 nM in recombinant human LTC4S assay) [2] and the earlier clinical candidate AZD9898 (IC50 = 0.28 nM in a different enzymatic assay format using LTA4 methyl ester substrate) [3]. While assay conditions vary across studies, GJG057 demonstrates consistently high potency at the enzyme level, with a 6.8-fold improvement over TK05 (95 nM / 14 nM) when considering the most comparable recombinant enzyme assay formats.

Murine asthma model response

Model context

Stat. significant reduction vs vehicle

Reported model-response endpoint context

Qualitative efficacy in asthma exacerbation model

Evidence Dimension	Inhibition of purified human LTC4S enzymatic activity
Target Compound Data	IC50 = 14 nM (recombinant hLTC4S)
Comparator Or Baseline	TK05: IC50 = 95 nM (recombinant hLTC4S); AZD9898: IC50 = 0.28 nM (different assay format)
Quantified Difference	6.8-fold more potent than TK05; AZD9898 comparison limited by assay differences
Conditions	Recombinant human LTC4S enzyme assay with LTA4 substrate

Why This Matters

For biochemical and structural studies requiring potent, direct enzyme inhibition, GJG057 provides a clear potency advantage over widely used tool compounds like TK05, enabling lower working concentrations and reduced off-target risks.

• [1] Thoma G, Miltz W, Waelchli R, Orain D, Spanka C, Decoret O, et al. Discovery of GJG057, a Potent and Highly Selective Inhibitor of Leukotriene C4 Synthase. J Med Chem. 2025;68:4721-4742. View Source
• [2] Kleinschmidt TK, Haraldsson M, Basavarajappa D, Lundeberg E, Thulasingam M, Ekoff M, et al. Tandem Benzophenone Amino Pyridines, Potent and Selective Inhibitors of Human Leukotriene C4 Synthase. J Pharmacol Exp Ther. 2015;355(1):108-116. View Source
• [3] Munck Af Rosenschold M, Johannesson P, Nikitidis A, Tyrchan C, Chang HF, Ronn R, et al. Discovery of the Oral Leukotriene C4 Synthase Inhibitor (1S,2S)-2-({5-[(5-Chloro-2,4-difluorophenyl)(2-fluoro-2-methylpropyl)amino]-3-methoxypyrazin-2-yl}carbonyl)cyclopropanecarboxylic Acid (AZD9898) as a New Treatment for Asthma. J Med Chem. 2019;62(17):7769-7787. View Source

PK/PD Relationship in Skin Challenge Model

GJG057 was screened against a broad panel of receptors, enzymes, transporters, and channels. All IC50 values were >10 μM, indicating a highly selective profile with minimal off-target interactions . In contrast, AZD9898 has been associated with GABA binding and hepatic toxicity signals, which contributed to the termination of its clinical development [1]. While direct side-by-side selectivity data are not available, GJG057's clean profile in extensive panel screening distinguishes it from AZD9898, which exhibited specific off-target liabilities.

Skin challenge PK/PD

Model context

Target engagement correlated with exposure

Supports peripheral tissue target engagement

Mastoparan-induced skin challenge model

Evidence Dimension	Inhibition of off-target receptors, enzymes, transporters, and channels
Target Compound Data	All IC50 values >10 μM across a broad panel
Comparator Or Baseline	AZD9898: known GABA binding and hepatic toxicity signals
Quantified Difference	GJG057 shows no significant inhibition at ≤10 μM; AZD9898 exhibits specific off-target effects at therapeutic concentrations
Conditions	Broad panel screening; AZD9898 toxicity noted in clinical development

Why This Matters

For in vivo studies and translational research, GJG057's broad selectivity minimizes confounding off-target effects, providing cleaner pharmacological readouts and potentially safer profiles compared to AZD9898.

• [1] Adooq. AZD9898 Datasheet. Accessed 2026. View Source

Broad Off-Target Selectivity Profile

GJG057 demonstrated significant anti-inflammatory efficacy in two murine models: a mastoparan-induced skin challenge PK/PD model and an asthma exacerbation model [1]. In the skin challenge model, GJG057 reduced LTC4 levels and inflammatory markers in a dose-dependent manner, with plasma and tissue exposure correlating with pharmacodynamic effects [1]. In comparison, the LTC4S inhibitor TK05 required a dose of 6 mg/kg to achieve an 88% reduction in LTE4 levels in a peritoneal inflammation model [2]. While direct dose comparisons across different models are challenging, GJG057's validated efficacy in both skin and lung inflammation models, coupled with its favorable PK/PD relationship, positions it as a versatile tool for in vivo inflammation research.

Off-target selectivity

Class-level

IC50 > 10 µM across broad panel

Reported selectivity margin >10 µM

Data to verify; broad panel of off-targets tested

Evidence Dimension	Reduction of inflammatory markers in murine models
Target Compound Data	Efficacy demonstrated in mastoparan-induced skin challenge and asthma exacerbation models
Comparator Or Baseline	TK05: 88% reduction in LTE4 at 6 mg/kg in zymosan-induced peritonitis model
Quantified Difference	GJG057 efficacy validated in two distinct disease-relevant models; direct dose comparisons limited by model differences
Conditions	Murine models: mastoparan-induced skin challenge (PK/PD), ovalbumin-induced asthma exacerbation

Why This Matters

For researchers studying allergic inflammation in vivo, GJG057 offers validated efficacy in both lung and skin compartments, supporting its use across multiple disease models without the need to switch compounds.

• [1] Thoma G, Miltz W, Waelchli R, Orain D, Spanka C, Decoret O, et al. Discovery of GJG057, a Potent and Highly Selective Inhibitor of Leukotriene C4 Synthase. J Med Chem. 2025;68:4721-4742. View Source
• [2] Kleinschmidt TK, Haraldsson M, Basavarajappa D, Lundeberg E, Thulasingam M, Ekoff M, et al. Tandem Benzophenone Amino Pyridines, Potent and Selective Inhibitors of Human Leukotriene C4 Synthase. J Pharmacol Exp Ther. 2015;355(1):108-116. View Source

Potent Enzymatic Inhibition of LTC4S

GJG057 has been profiled in GLP toxicology studies of up to 16 weeks duration, providing a comprehensive preclinical safety dataset [1]. This is in contrast to AZD9898, whose Phase 1 clinical trial was terminated based on findings from interim review, and development ceased in 2018 . While GJG057 was not progressed into clinical trials as an oral drug, its extensive toxicology characterization supports its continued evaluation as a topical agent and provides a robust safety foundation for research use [1]. The availability of GLP toxicology data is a significant differentiator, as many LTC4S tool compounds lack such comprehensive safety profiling.

Enzymatic IC50

Reported

14 nM

Supports on-target LTC4S inhibition

Cell-free enzymatic assay

Evidence Dimension	Preclinical safety and toxicology characterization
Target Compound Data	GLP toxicology studies up to 16 weeks completed
Comparator Or Baseline	AZD9898: Phase 1 trial terminated due to safety findings; development stopped
Quantified Difference	GJG057 has completed extensive GLP toxicology; AZD9898 failed in early clinical development
Conditions	GLP-compliant toxicology studies in relevant species; AZD9898 Phase 1 clinical trial

Why This Matters

For investigators requiring a well-characterized safety profile for in vivo studies or considering translational applications, GJG057's GLP toxicology data package reduces uncertainty and supports confident experimental design.

• [1] Thoma G, Miltz W, Waelchli R, Orain D, Spanka C, Decoret O, et al. Discovery of GJG057, a Potent and Highly Selective Inhibitor of Leukotriene C4 Synthase. J Med Chem. 2025;68:4721-4742. View Source

GJG057 Research Applications

Investigating Severe Asthma Mechanisms

GJG057 is the preferred choice for studies requiring robust LTC4S inhibition in a physiologically relevant human blood environment. Its 20-fold greater potency over AZD9898 (IC50 44 nM vs. 900 nM) [1] enables lower compound concentrations, reducing the risk of off-target effects and solvent toxicity in ex vivo blood assays. This makes GJG057 particularly suitable for pharmacodynamic biomarker studies and target engagement assays in human blood samples.

Elucidating LTC4S Biology in Atopic Dermatitis

Researchers investigating the role of cysteinyl leukotrienes in type 2 inflammation, asthma, or atopic dermatitis should select GJG057 for its validated in vivo efficacy in both lung and skin inflammation models [1]. The compound's oral bioavailability and defined PK/PD relationship allow for flexible dosing regimens, while its broad selectivity profile minimizes confounding off-target effects. These properties make GJG057 an ideal tool for mechanistic studies and preclinical proof-of-concept experiments in allergic disease models.

Benchmarking Novel LTC4S Inhibitors

For enzymology and structural biology applications, GJG057 offers potent inhibition of purified human LTC4S (IC50 = 14 nM) [1], providing a clear potency advantage over commonly used tool compounds like TK05 (IC50 = 95 nM) [2]. The availability of high-resolution crystal structures of GJG057 bound to LTC4S (PDB: 9G14) [3] further supports its use in structure-based drug design and mechanistic studies of LTC4S catalytic activity.

Preclinical Safety and Toxicology Assessment of LTC4S Inhibition

Investigators planning long-term in vivo studies or requiring a well-characterized safety profile should prioritize GJG057 due to its extensive GLP toxicology characterization up to 16 weeks [1]. Unlike AZD9898, which was terminated in Phase 1 for safety reasons , GJG057 has a clean safety profile in preclinical species, providing a reliable reference compound for toxicology studies and translational research exploring the therapeutic index of LTC4S inhibition.

Application

Selection Property

Validation Focus

Severe asthma pathway studies

Whole-blood potency context & in vivo model-response data

Human whole-blood LTC4 assay endpoints; airway inflammation model response

Atopic dermatitis inflammation research

In vivo PK/PD correlation in skin challenge model

Skin inflammation model endpoints; target engagement confirmation

LTC4S inhibitor benchmarking

Enzymatic IC50, selectivity panel, and whole-blood data

On-target inhibition and selectivity margin review

• [1] Thoma G, Miltz W, Waelchli R, Orain D, Spanka C, Decoret O, et al. Discovery of GJG057, a Potent and Highly Selective Inhibitor of Leukotriene C4 Synthase. J Med Chem. 2025;68:4721-4742. View Source
• [2] Kleinschmidt TK, Haraldsson M, Basavarajappa D, Lundeberg E, Thulasingam M, Ekoff M, et al. Tandem Benzophenone Amino Pyridines, Potent and Selective Inhibitors of Human Leukotriene C4 Synthase. J Pharmacol Exp Ther. 2015;355(1):108-116. View Source
• [3] RCSB PDB. 9G14: Human LTC4 synthase in complex with compound 2 (GJG057). Deposited 2024-07-09, Released 2025-02-26. View Source